![molecular formula C6H6N4O B056642 9-Methylhypoxanthine CAS No. 113336-00-8](/img/structure/B56642.png)
9-Methylhypoxanthine
Overview
Description
9-Methylhypoxanthine, also known as 9-methylxanthine, is a naturally occurring xanthine derivative found in various plant species, such as tea, coffee, and cocoa. It is a methylated form of the purine base hypoxanthine and belongs to the same family of compounds as caffeine and theobromine. In recent years, this compound has gained attention for its potential applications in scientific research, particularly in the fields of pharmacology and biochemistry.
Scientific Research Applications
Cluster Ion Formation : 9-Methylhypoxanthine has been studied for its ability to form stable cluster ions, particularly when analyzed using electrospray ionization mass spectrometry. It forms a stable magic number cluster tetramer [(MeHyp)4 + Na]+ ion, in contrast to hypoxanthine (Frańska & Łabędzka, 2012).
Complexes with Divalent Metal Ions : Research into the spectral properties of complexes of this compound with divalent metal ions, including Mn, Zn, Cd, and Hg(II), has shown interesting chemical interactions. This includes the formation of tetrahedral complexes with zinc and planar HgNX2 units interconnected by long axial Hg-X bonds (Behrens & Goodgame, 1980).
Bioorganometallic Chemistry : The reactions of Cp*Rh complexes with guanine derivatives, including this compound, have been explored. This research contributes to our understanding of bioorganometallic chemistry and the interactions of these complexes in various solvents (Smith et al., 1993).
Photophysics Insights : Ab initio studies on the low-lying electronic singlet states of this compound have provided insights into its photophysical properties. This includes the identification of internal conversion pathways and absorption spectra predictions (Guo et al., 2016).
UV-Induced Tautomeric Generation : Studies using matrix isolation FTIR have explored the generation of rare tautomers of this compound under UV light, providing insights into its photoreactivity and potential applications in photobiology (Gerega et al., 2006).
Ultrafast Excited-State Deactivation : The ultrafast non-adiabatic decay of this compound in aqueous solutions has been investigated, offering valuable data for understanding its excited-state dynamics in biological environments (Guo et al., 2016).
N1-Coordination in Metal Complexes : Research has shown that this compound can form complexes with palladium and platinum, exhibiting N1 coordination. This provides valuable insights for the development of new drugs and catalysts (Ruiz et al., 2009).
Future Directions
Mechanism of Action
9-Methylhypoxanthine, also known as 9-methyl-9H-purin-6-ol, is a methylated derivative of hypoxanthine . This article will cover the compound’s target of action, mode of action, biochemical pathways, pharmacokinetics, result of action, and action environment.
Target of Action
It has been observed to interact with metal fragments such as pt (ii)-180° and pd (ii)-90°
Mode of Action
It has been observed to undergo stepwise coordination with pt (ii)-180° and pd (ii)-90° metal fragments, forming a closed octadecanuclear pt6pd12 cluster . This suggests that the compound may interact with its targets through coordination chemistry.
Result of Action
It has been observed to undergo ultrafast excited-state deactivation in aqueous solution . This suggests that the compound may have photophysical properties that could potentially influence its biological activity.
Action Environment
The action environment can significantly influence the activity of this compound. For instance, it has been observed that the excited-state lifetime of this compound in aqueous solution is slightly longer than that in the gas phase . This suggests that solvent water may influence the photophysical behavior of this compound.
properties
IUPAC Name |
9-methyl-1H-purin-6-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4O/c1-10-3-9-4-5(10)7-2-8-6(4)11/h2-3H,1H3,(H,7,8,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PESGUQRDJASXOR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1N=CNC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40236361 | |
Record name | 9-Methylhypoxanthine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40236361 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
875-31-0 | |
Record name | 1,9-Dihydro-9-methyl-6H-purin-6-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=875-31-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 9-Methylhypoxanthine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000875310 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 875-31-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=4918 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 9-Methylhypoxanthine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40236361 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 9-methyl-9H-purin-6-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.